Gut Health

Description

Gut health refers to the optimal physiological function of the gastrointestinal tract, encompassing a balanced microbiome, effective digestion and absorption of nutrients, robust immune function, and an intact intestinal barrier. A healthy gut is crucial for overall well-being, influencing metabolism, immunity, and even mental health. Dysbiosis or impaired gut function can lead to various systemic health issues, including inflammatory conditions and metabolic disorders.